N-(4-tert-butylcyclohexyl)pyridine-4-carboxamide

• IUPAC Name: N-(4-tert-butylcyclohexyl)pyridine-4-carboxamide
• InChI: InChI=1S/C16H24N2O/c1-16(2,3)13-4-6-14(7-5-13)18-15(19)12-8-10-17-11-9-12/h8-11,13-14H,4-7H2,1-3H3,(H,18,19)
• InChI Key: DGPINIXNKHPCDR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1CCC(CC1)NC(=O)C2=CC=NC=C2
• Molecular Formula: C16H24N2O
• Molecular Weight: 260.37 g/mol

Description

N-(4-tert-butylcyclohexyl)pyridine-4-carboxamide is a chemical compound known for its unique structure and properties It is composed of a pyridine ring substituted with a carboxamide group at the 4-position and a tert-butylcyclohexyl group at the nitrogen atom

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(4-tert-butylcyclohexyl)pyridine-4-carboxamide typically involves the reaction of 4-tert-butylcyclohexylamine with pyridine-4-carboxylic acid or its derivatives. The reaction is usually carried out in the presence of a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) to facilitate the formation of the amide bond. The reaction conditions often include an inert atmosphere and a solvent like dichloromethane or tetrahydrofuran .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of automated reactors and continuous flow systems can enhance the efficiency and yield of the production process. Purification steps such as recrystallization or chromatography are employed to obtain the desired purity of the final product .

Chemical Reactions Analysis

Types of Reactions

N-(4-tert-butylcyclohexyl)pyridine-4-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Substitution: The pyridine ring can undergo electrophilic or nucleophilic substitution reactions depending on the reagents and conditions used

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Halogenating agents like N-bromosuccinimide (NBS) for electrophilic substitution.

Major Products Formed

Oxidation: Formation of corresponding carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of halogenated derivatives.

Scientific Research Applications

N-(4-tert-butylcyclohexyl)pyridine-4-carboxamide has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development and as a pharmacological agent.

Industry: Utilized in the development of materials such as polymers and as an additive in various formulations

Mechanism of Action

The mechanism of action of N-(4-tert-butylcyclohexyl)pyridine-4-carboxamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. The pathways involved may include inhibition of enzyme activity or alteration of signal transduction pathways, leading to the desired biological effects .

Comparison with Similar Compounds

Similar Compounds

Isonicotinamide: An isomer of nicotinamide with a carboxamide group at the 4-position of the pyridine ring.

N-(4-tert-butylcyclohexyl)pyridine-3-carboxamide: A similar compound with the carboxamide group at the 3-position.

Uniqueness

N-(4-tert-butylcyclohexyl)pyridine-4-carboxamide is unique due to the presence of the tert-butylcyclohexyl group, which imparts distinct steric and electronic properties. This uniqueness can influence its reactivity and interactions with biological targets, making it a valuable compound for various applications .